4-methyl-1,2,5,6-tetrahydropyridin-2-one
Overview
Description
4-methyl-1,2,5,6-tetrahydropyridin-2-one is an organic compound with the molecular formula C6H9NO and a molecular weight of 111.14 . It is also known by the English name 2 (1H)-Pyridinone, 5,6-dihydro-4-methyl- .
Synthesis Analysis
Tetrahydropyridines (THPs), including 4-methyl-1,2,5,6-tetrahydropyridin-2-one, have been synthesized by the inspiration of known bioactive natural products . More innovative methods have been developed for the synthesis of substituted-tetrahydropyridine derivatives . For instance, Xanomeline was obtained after the conversion to the corresponding quaternary pyridinium iodide by reaction with methyl iodide in acetone, followed by the reduction in the aromatic positively charged heterocyclic ring to the corresponding 1,2,5,6-tetrahydropyridine by using sodium borohydride in methanol .Molecular Structure Analysis
The molecular structure of 4-methyl-1,2,5,6-tetrahydropyridin-2-one is characterized by a heterocyclic moiety . It exists in distinct structural isomers including 1,2,3,4-tetrahydropyridine, 1,2,3,6-tetrahydropyridine, 2,3,4,5-tetrahydropyridine .Physical And Chemical Properties Analysis
The physical and chemical properties of 4-methyl-1,2,5,6-tetrahydropyridin-2-one include a melting point of 58-59 °C and a predicted boiling point of 280.9±23.0 °C . The predicted density is 1.007±0.06 g/cm3, and the predicted acidity coefficient (pKa) is 15.10±0.40 .properties
| { "Design of the Synthesis Pathway": "The synthesis of 4-methyl-1,2,5,6-tetrahydropyridin-2-one can be achieved through a multistep process involving the reaction of appropriate starting materials.", "Starting Materials": [ "4-methyl-2-pentanone", "ammonium acetate", "sodium borohydride", "acetic acid", "hydrochloric acid", "sodium hydroxide", "ethanol" ], "Reaction": [ "Step 1: Condensation of 4-methyl-2-pentanone and ammonium acetate in acetic acid to form 4-methyl-1,2,5,6-tetrahydropyridine.", "Step 2: Reduction of 4-methyl-1,2,5,6-tetrahydropyridine with sodium borohydride in ethanol to form 4-methyl-1,2,5,6-tetrahydropyridin-2-ol.", "Step 3: Oxidation of 4-methyl-1,2,5,6-tetrahydropyridin-2-ol with hydrochloric acid and sodium chlorate to form 4-methyl-1,2,5,6-tetrahydropyridin-2-one.", "Step 4: Neutralization of the reaction mixture with sodium hydroxide and extraction of the product with a suitable solvent." ] } | |
CAS RN |
411240-97-6 |
Product Name |
4-methyl-1,2,5,6-tetrahydropyridin-2-one |
Molecular Formula |
C6H9NO |
Molecular Weight |
111.1 |
Purity |
95 |
Origin of Product |
United States |
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![2-bromo-4H,5H,6H-pyrrolo[1,2-b]pyrazole](/img/structure/B6235985.png)